molecular formula C9H19NO B8739926 (1-Butylpyrrolidin-2-yl)methanol

(1-Butylpyrrolidin-2-yl)methanol

Cat. No. B8739926
M. Wt: 157.25 g/mol
InChI Key: RCEKCRDWPFVWCG-UHFFFAOYSA-N
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Description

(1-Butylpyrrolidin-2-yl)methanol is a useful research compound. Its molecular formula is C9H19NO and its molecular weight is 157.25 g/mol. The purity is usually 95%.
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properties

Product Name

(1-Butylpyrrolidin-2-yl)methanol

Molecular Formula

C9H19NO

Molecular Weight

157.25 g/mol

IUPAC Name

(1-butylpyrrolidin-2-yl)methanol

InChI

InChI=1S/C9H19NO/c1-2-3-6-10-7-4-5-9(10)8-11/h9,11H,2-8H2,1H3

InChI Key

RCEKCRDWPFVWCG-UHFFFAOYSA-N

Canonical SMILES

CCCCN1CCCC1CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 10.1 g (0.1 mol) of 2-pyrrolidinemethanol and 13.8 g (0.1 mol) of potassium carbonate in 200 mL of acetonitrile add 13.7 g (0.1 mol) of butyl bromide. Heat the reaction mixture at reflux with stirring under a nitrogen atmosphere. Follow the progress of the reaction by thin-layer chromatography on silica gel. At the completion of the reaction remove the solvent in vacuo then dissolve the residue in water. Make the aqueous mixture acidic (pH=1) with concentrated hydrochloric acid. Extract the aqueous acid solution with 3×50 mL of hexanes. Make the aqueous solution basic (pH=12) with 20% sodium hydroxide solution and extract with 3×100 mL of methylene chloride. Dry the combined methylene chloride extracts over anhydrous sodium sulfate. Filter the drying agent and evaporate the filtrate in vacuo to obtain the title compound.
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10.1 g
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13.8 g
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13.7 g
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200 mL
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